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Compound of Interest

(IR,2R)-2-

Compound Name: (Benzyloxy)cyclohexanamine
hydrochloride

CAS No.: 1010811-75-2

Cat. No.: B1519377

Get Quote

Stereoselective Synthesis, Chemical Properties, and
Pharmaceutical Applications
Executive Summary

(1R,2R)-2-(Benzyloxy)cyclohexanamine hydrochloride is a high-value chiral building block
characterized by a trans-1,2-disubstituted cyclohexane core. This scaffold is a "privileged

\

structure” in medicinal chemistry, serving as a conformational lock in various neuroactive
agents, anti-arrhythmic drugs (e.g., Vernakalant analogs), and organocatalysts.[1] This guide
provides a comprehensive analysis of its physicochemical properties, a validated synthetic
workflow for its production from (1R,2R)-2-aminocyclohexanol, and its critical role in modern
drug discovery.[1]

Chemical Identity & Physicochemical Properties[1]
[2][3][4][5][6][7]
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Nomenclature and Identifiers

Property Detail

1R,2R)-2-(Benzyloxy)cyclohexan-1-amine
IUPAC Name ( y2 yloxy)ey

hydrochloride
Common Name (1R,2R)-trans-2-Benzyloxycyclohexylamine HCI
CAS Number (HCI Salt) 1010811-75-2
CAS Number (Free Base) 216394-06-8
Molecular Formula C13H1oNO[2][3][4][5] - HCI
Molecular Weight 241.76 g/mol (Salt); 205.30 g/mol (Free Base)
Stereochemistry (1R,2R); trans-configuration
SMILES (Free Base) N[C@@H]1CCCC[C@H]10Cc2ccccc2

Physical Properties[1]
o Appearance: White to off-white crystalline solid (HCI salt); Colorless to pale yellow oil (Free

Base).[1]

 Solubility: Highly soluble in water, methanol, and DMSO (Salt); Soluble in DCM, ethyl acetate
(Free Base).[1]

e Melting Point: ~200-205 °C (Decomposition for HCI salt).[1]

e Hygroscopicity: The hydrochloride salt is hygroscopic; store under inert atmosphere (Ar/Nz).

[1]

Synthetic Methodology

The synthesis of (1R,2R)-2-(Benzyloxy)cyclohexanamine requires strict stereocontrol to
maintain the (1R,2R) configuration.[1] The preferred industrial route utilizes (1R,2R)-2-
aminocyclohexanol as the starting material, employing a "Protect-Alkylate-Deprotect” strategy
to ensure regiospecific O-benzylation without contaminating N-alkylation.
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Reaction Workflow (DOT Diagram)

Click to download full resolution via product page

Caption: Step-wise synthetic pathway from chiral amino alcohol to the final hydrochloride salt.

Detailed Protocol
Step 1: N-Protection

To prevent N-benzylation, the amine is first masked with a tert-butoxycarbonyl (Boc) group.

e Reagents: (1R,2R)-2-Aminocyclohexanol (1.0 eq), Di-tert-butyl dicarbonate (Bocz0, 1.1 eq),
Triethylamine (TEA, 1.5 eq), DCM.[1]

e Procedure: Dissolve amino alcohol in DCM at 0°C. Add TEA followed by Bocz0. Stir at RT
for 4 hours. Wash with citric acid (ag) and brine.

o Checkpoint: disappearance of starting material by TLC (ninhydrin stain).[1]

Step 2: O-Benzylation

This is the critical step.[1][6] Sodium hydride (NaH) is used to deprotonate the secondary
alcohol, facilitating nucleophilic attack on benzyl bromide.

» Reagents: N-Boc-intermediate (1.0 eq), Sodium Hydride (60% dispersion, 1.2 eq), Benzyl
Bromide (BnBr, 1.1 eq), DMF (anhydrous).[1]

e Procedure:
o Cool DMF solution of N-Boc-intermediate to 0°C.
o Add NaH portion-wise (gas evolution).[1] Stir 30 min.

o Add BnBr dropwise.[1] Warm to RT and stir 12h.
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o Quench with water, extract with EtOAc.[1]

o Safety Note: NaH releases hydrogen gas; ensure proper ventilation.

Step 3: Deprotection and Salt Formation

Removal of the Boc group yields the amine, which is immediately converted to the stable HCI
salt.[1]

e Reagents: 4M HCl in 1,4-Dioxane.

e Procedure: Dissolve the protected ether in minimal dioxane. Add 4M HCI/Dioxane (5 eq) at
0°C. Stir until precipitation is complete. Filter the white solid and wash with diethyl ether.

e Yield: Typical overall yield 60—-75%.

Applications in Drug Development & Research
Medicinal Chemistry: The Aminocyclohexyl Ether
Scaffold

The (1R,2R)-cyclohexane backbone provides a rigid stereochemical template that reduces the
entropic penalty of ligand binding.[1]

¢ lon Channel Blockers: Analogs of this compound are precursors to mixed ion channel
blockers (e.g., Vernakalant derivatives) used in treating atrial fibrillation.[1] The benzyloxy
group mimics the hydrophobic pharmacophores found in these active pharmaceutical
ingredients (APIs).[1]

» Neuroactive Agents: The scaffold is investigated for MAO-B inhibition and AChE inhibition in
Alzheimer's research.[1] The benzyloxy moiety acts as a hydrophobic anchor, fitting into the
active site gorges of these enzymes [1, 2].[1]

Asymmetric Organocatalysis

While diamines (like DACH) are more common, the amino-ether motif serves as a precursor to
monofunctional chiral catalysts.[1]
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» Ligand Synthesis: The free amine can be derivatized into thioureas or squaramides, creating
bifunctional hydrogen-bonding catalysts used in enantioselective Michael additions [3].[1]

o Chiral Auxiliaries: Used in the resolution of racemic acids or as a chiral base in deprotonation
reactions.[1]

Biological Pathway Interaction (DOT Diagram)
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Caption: Mapping the compound's utility across pharmaceutical and synthetic domains.

Handling & Safety (MSDS Highlights)

Signal Word:WARNING
e Hazard Statements:

o H315: Causes skin irritation.[1]

o H319: Causes serious eye irritation.[1]

o H335: May cause respiratory irritation.[1]
o Precautionary Measures:

o Wear nitrile gloves and safety goggles.
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o Handle in a fume hood to avoid inhalation of dust.

o Storage: Store at 2-8°C under inert gas (Argon). Hygroscopic.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Technical Guide: (1R,2R)-2-
(Benzyloxy)cyclohexanamine Hydrochloride]. BenchChem, [2026]. [Online PDF]. Available
at: [https://lwww.benchchem.com/product/b1519377/docs#technical-guide-1r-2r-2-benzyloxy-
cyclohexanamine-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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